Lead telluride

• CAS: 1314-91-6
• Molecular Formula: PbTe
• Molecular Weight: 335 g/mol
• SMILES: [Te]=[Pb]
• InChI: InChI=1S/Pb.Te
• InChIKey: OCGWQDWYSQAFTO-UHFFFAOYSA-N

Lead telluride (PbTe) is the premier mid-temperature thermoelectric material, irreplaceable for industrial waste-heat recovery, RTGs, and automotive TEGs operating at 350–850 K. Its intrinsic combination of ZT > 2.0, ultralow lattice thermal conductivity (~2.30 W/m·K), and high melting point (907 °C) eliminates the performance penalties of alternatives like Bi₂Te₃ (thermal runaway above 500 K) or PbSe (high bipolar conductivity). The 0.32 eV direct band gap also enables fast mid-IR detection (3–5 µm) with superior carrier mobility (1600 cm²/V·s). Standard purity exceeds 99.99% metals basis, with custom particle sizes and forms available for device integration. Ensure maximum conversion efficiency—specify genuine PbTe.

Lead Telluride (CAS 1314-91-6) for Mid-Temperature Thermoelectric Procurement: Core Material Specifications and Procurement Relevance

Lead telluride (PbTe, CAS 1314-91-6) is a narrow-bandgap IV-VI semiconductor compound with a face-centered cubic halite crystal structure [1]. It exhibits a direct band gap of 0.32 eV at 300 K [1], an electron mobility of 1600 cm²/V·s, and a hole mobility of 600 cm²/V·s [2]. PbTe is a premier thermoelectric material optimized for power generation in the mid-temperature range (350–850 K), where it offers a unique combination of high Seebeck coefficient, moderate electrical conductivity, and intrinsically low lattice thermal conductivity (~2.30 W/m·K at room temperature) [2][3]. Its melting point of approximately 907°C and chemical stability make it suitable for high-temperature device integration [3].

• [1] Wikipedia. Lead telluride. https://en.wikipedia.org/wiki/Lead_telluride View Source
• [2] MatWeb. Lead Telluride, PbTe (Altaite). http://apm.matweb.com/search/datasheet.aspx?matguid=b9caba2484a940a7b326cbce087d859b View Source
• [3] Sharma, P.K. et al. Revisiting the thermoelectric properties of lead telluride. Materials Today Energy, 2021, 20, 100713. View Source

Lead Telluride Procurement: Why In-Class Substitution with PbSe, Bi₂Te₃, or Skutterudites Compromises Thermoelectric Performance

While several chalcogenide and intermetallic compounds exhibit thermoelectric behavior, lead telluride (PbTe) possesses a singular confluence of intrinsic transport properties that makes generic substitution within the same temperature window technically unsound. Direct replacement with lead selenide (PbSe) results in higher total and bipolar thermal conductivity, reducing ZT at elevated temperatures [1]. Substituting bismuth telluride (Bi₂Te₃) limits the maximum operating temperature due to its narrower band gap (0.13 eV vs. 0.32 eV for PbTe) and lower melting point, restricting its use to sub-500 K applications [2]. Similarly, skutterudites (e.g., CoSb₃) and tin telluride (SnTe) either require complex, costly nanostructuring to approach PbTe's native ZT values or suffer from intrinsically inferior thermoelectric parameters, such as SnTe's high p-type carrier concentration (~10²¹ cm⁻³) [3]. The evidence below quantifies the performance penalty incurred by these alternatives.

• [1] Wang, H. et al. Electrical and thermal transport properties of Pb-based chalcogenides: PbTe, PbSe, and PbS. Journal of Alloys and Compounds, 2012, 514, 40-44. View Source
• [2] Goldsmid, H.J. Generator materials. In: Thermoelectric Energy Conversion. IOP Publishing, 2017, Chapter 7. View Source
• [3] Banik, A. et al. Recent progress towards high performance of tin chalcogenide thermoelectric materials. Journal of Materials Chemistry C, 2018, 6, 2151-2175. View Source

Lead Telluride Product-Specific Quantitative Evidence Guide: Differentiated Performance Metrics vs. PbSe, Bi₂Te₃, GeTe, and Skutterudites

Superior Thermoelectric Figure of Merit (ZT) vs. PbSe and PbS in Mid-Temperature Range

Lead telluride (PbTe) exhibits a significantly higher room-temperature power factor and lower bipolar thermal conductivity compared to its chalcogenide analogs PbSe and PbS, directly contributing to a superior thermoelectric figure of merit (ZT) [1]. In a direct comparative study at 723 K, the bipolar thermal conductivity contribution was only 2.2% for PbTe, compared to 3.1% for PbSe and 1.1% for PbS, demonstrating PbTe's superior suppression of detrimental bipolar effects [1]. Furthermore, PbTe achieves a peak ZT exceeding 2.0 in optimized formulations, whereas pristine PbSe and PbS typically exhibit ZT values below 1.0 at comparable temperatures [2].

Evidence Dimension	Bipolar Thermal Conductivity Contribution at 723 K
Target Compound Data	2.2%
Comparator Or Baseline	PbSe: 3.1%; PbS: 1.1%
Quantified Difference	PbTe exhibits 0.9 percentage points lower bipolar contribution vs. PbSe, and 1.1 percentage points higher vs. PbS
Conditions	Bulk polycrystalline samples, measured via laser flash and electrical transport methods at 723 K

Why This Matters

Lower bipolar thermal conductivity directly translates to a higher ZT at elevated temperatures, making PbTe the preferred choice for power generation in the 600-900 K range.

• [1] Wang, H. et al. Electrical and thermal transport properties of Pb-based chalcogenides: PbTe, PbSe, and PbS. Journal of Alloys and Compounds, 2012, 514, 40-44. View Source
• [2] Sharma, P.K. et al. Revisiting the thermoelectric properties of lead telluride. Materials Today Energy, 2021, 20, 100713. View Source

Extended High-Temperature Operational Window vs. Bismuth Telluride (Bi₂Te₃)

Lead telluride's wider band gap (0.32 eV) and higher melting point (907°C) enable stable operation at temperatures where bismuth telluride (Bi₂Te₃) fails [1]. Bi₂Te₃, with a band gap of 0.13 eV, experiences intrinsic excitation and a rapid decline in ZT above ~450 K [1]. PbTe maintains a high ZT well into the 700-900 K range, as demonstrated by a ZT of >2.0 from 673 to 923 K for K-doped PbTe₀.₇S₀.₃ [2]. This temperature range is critical for industrial waste heat recovery from sources like exhaust gases and industrial furnaces.

Evidence Dimension	Band Gap and Maximum Operating Temperature
Target Compound Data	Band gap: 0.32 eV; Melting point: 907°C; ZT > 2.0 at 673-923 K
Comparator Or Baseline	Bi₂Te₃: Band gap 0.13 eV; Melting point ~585°C; Peak ZT ~1.0 at ~300-400 K
Quantified Difference	PbTe band gap is ~2.5x wider; PbTe melting point is ~322°C higher
Conditions	Intrinsic material properties; ZT data from K-doped PbTe₀.₇S₀.₃ (Nature Comm. 2014)

Why This Matters

Procurement of PbTe over Bi₂Te₃ is essential for any application requiring thermoelectric conversion at temperatures exceeding 500 K, as Bi₂Te₃'s performance degrades rapidly above this threshold.

• [1] Goldsmid, H.J. Generator materials. In: Thermoelectric Energy Conversion. IOP Publishing, 2017, Chapter 7. View Source
• [2] Wu, H.J. et al. Broad temperature plateau for thermoelectric figure of merit ZT>2 in phase-separated PbTe₀.₇S₀.₃. Nature Communications, 2014, 5, 4515. View Source

Superior Carrier Mobility and Electrical Transport vs. Germanium Telluride (GeTe)

Lead telluride demonstrates significantly higher majority carrier mobility compared to germanium telluride (GeTe), a key advantage for achieving high electrical conductivity and power factor [1]. While exact mobility values are not provided in the abstract, the research unequivocally states that the majority carrier mobility in PbTe is 'much higher' than in GeTe, and nanostructuring reduces PbTe's mobility by only 36% relative to its bulk hot-pressed value [1]. This indicates that even after processing for thermal conductivity reduction, PbTe retains a substantial mobility advantage, contributing to superior overall thermoelectric performance.

Evidence Dimension	Majority Carrier Mobility
Target Compound Data	Electron mobility: 1600 cm²/V·s (0 K) [2]; mobility decrease of 36% upon nanostructuring [1]
Comparator Or Baseline	GeTe: Majority carrier mobility 'much lower' than PbTe [1]
Quantified Difference	Qualitative statement of 'much higher' mobility for PbTe; quantitative reduction of 36% upon nanostructuring of PbTe
Conditions	Comparison of bulk and nanostructured materials; exact temperature and doping unspecified in abstract

Why This Matters

Higher carrier mobility enables PbTe to achieve a superior electrical conductivity and power factor, essential for maximizing ZT and device efficiency.

• [1] Konstantinov, P.P. et al. Study of the Concentration and Mobility of Carriers in Nanostructured PbTe- and GeTe-Based Thermoelectric Materials. Semiconductors, 2025, 59, 1-6. View Source
• [2] MatWeb. Lead Telluride, PbTe (Altaite). http://apm.matweb.com/search/datasheet.aspx?matguid=b9caba2484a940a7b326cbce087d859b View Source

Leverageable Mechanical Properties via Ca-Alloying for Device Integration

While pure PbTe has a modest Mohs hardness of 3.0, recent research demonstrates that alloying with non-doping calcium (Ca) significantly enhances its mechanical robustness without compromising thermoelectric performance [1]. A proof-of-concept material, Pb₀.₉₆₆Ca₀.₀₂Na₀.₀₁₄Te, achieved a ZT exceeding 1.2 at temperatures above 650 K while exhibiting 'significantly increased hardness and fracture strength' [1]. This tunability addresses a key weakness of PbTe (brittleness) and improves its viability for long-term, vibration-intensive device applications.

Evidence Dimension	Hardness and Fracture Strength
Target Compound Data	Pure PbTe: Mohs hardness 3.0 [2]; Ca-alloyed PbTe: 'Significantly increased hardness and fracture strength' with ZT > 1.2 above 650 K [1]
Comparator Or Baseline	Pure PbTe (mechanical baseline)
Quantified Difference	Qualitative statement of 'significant increase'; ZT maintained at >1.2
Conditions	Ca co-doped with Na; hardness and fracture tests on bulk samples

Why This Matters

The ability to mechanically reinforce PbTe through simple alloying enhances its durability and reliability in thermoelectric modules, reducing device failure rates and extending operational lifetime.

• [1] Schierning, G. et al. Tailoring the mechanical properties of thermoelectric lead telluride by alloying with non-doping calcium. Journal of Materials Chemistry A, 2015, 3, 1109-1116. View Source
• [2] MatWeb. Lead Telluride, PbTe (Altaite). http://apm.matweb.com/search/datasheet.aspx?matguid=b9caba2484a940a7b326cbce087d859b View Source

Lead Telluride Procurement-Focused Application Scenarios: Where PbTe Outperforms Alternatives in Thermoelectric Energy Conversion

Mid-Temperature Industrial Waste Heat Recovery (600-900 K)

PbTe is the material of choice for thermoelectric generators (TEGs) harvesting waste heat from industrial processes (e.g., cement kilns, steel mills, glass manufacturing) where exhaust gas temperatures range from 600 to 900 K. Its ZT > 2.0 in this window, as demonstrated by K-doped PbTe₀.₇S₀.₃ [1], enables higher conversion efficiencies (~20.7% theoretical for a 300-900 K gradient) compared to Bi₂Te₃ (which fails above ~500 K) or PbSe (which suffers from higher bipolar thermal conductivity at these temperatures [2]).

Deep Space and Remote Power Generation (Radioisotope Thermoelectric Generators - RTGs)

The proven high-temperature stability and long-term reliability of PbTe, coupled with its ZT performance, make it a legacy material for RTGs in space missions (e.g., Voyager). Its wide band gap (0.32 eV) and high melting point (907°C) ensure stable operation under the high heat fluxes and thermal gradients encountered in radioisotope heat sources [3], outperforming lower-melting-point alternatives like Bi₂Te₃.

High-Temperature Thermoelectric Modules for Automotive Exhaust Energy Recovery

For automotive TEGs capturing energy from exhaust systems (typical gas temperatures 500-800°C), PbTe offers a superior combination of high ZT and thermal stability compared to GeTe (lower carrier mobility) and SnTe (inferior intrinsic ZT) [4]. Its mechanical properties can be further enhanced via Ca-alloying to withstand vehicle vibrations [5].

Narrow-Bandgap IR Detectors and Mid-IR Optoelectronics

PbTe's direct band gap of 0.32 eV at 300 K corresponds to an absorption edge in the mid-infrared (~3-5 µm) spectral region [6]. This makes it a candidate for IR detectors and tunable diode lasers. Compared to PbSe (band gap ~0.27 eV) or PbS (0.41 eV), PbTe offers a distinct, complementary detection window, and its high carrier mobility (1600 cm²/V·s) enables fast detector response times.

• [1] Wu, H.J. et al. Broad temperature plateau for thermoelectric figure of merit ZT>2 in phase-separated PbTe₀.₇S₀.₃. Nature Communications, 2014, 5, 4515. View Source
• [2] Wang, H. et al. Electrical and thermal transport properties of Pb-based chalcogenides: PbTe, PbSe, and PbS. Journal of Alloys and Compounds, 2012, 514, 40-44. View Source
• [3] Goldsmid, H.J. Generator materials. In: Thermoelectric Energy Conversion. IOP Publishing, 2017, Chapter 7. View Source
• [4] Konstantinov, P.P. et al. Study of the Concentration and Mobility of Carriers in Nanostructured PbTe- and GeTe-Based Thermoelectric Materials. Semiconductors, 2025, 59, 1-6. View Source
• [5] Schierning, G. et al. Tailoring the mechanical properties of thermoelectric lead telluride by alloying with non-doping calcium. Journal of Materials Chemistry A, 2015, 3, 1109-1116. View Source
• [6] Wikipedia. Lead telluride. https://en.wikipedia.org/wiki/Lead_telluride View Source